Cas no 104121-92-8 (Eldecalcitol)

Eldecalcitol (ED-71) is an orally active vitamin D3 analog that can inhibit bone resorption and increase bone mineral density Eldecalcitol has anti-tumor effects, inhibits cell proliferation / migration, and induces apoptosis by inhibiting GPx-1

Eldecalcitol structure

Product Name:Eldecalcitol

CAS No:104121-92-8

Molecular Formula:C₃₀H₅₀O₅

Molecular Weight:490.7150

CID:218833

PubChem ID:6918141

Eldecalcitol Properties

Names and Identifiers

- 1,3-Cyclohexanediol,2-(3-hydroxypropoxy)-4-methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylhexyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,2R,3R,5Z)-
- Eldecalcitol
- (1S,2S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol
- 1,3-Cyclohexanediol,2-(3-hydroxypropoxy)-4-methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylhexyl]-7
- 1α,25-dihydroxy-2β-(3-hydroxypropoxy)Vitamin D3
- 2.beta.-(3-Hydroxypropoxy)-1.alpha.,25-dihydroxyvitamin D3
- CS-0363
- ED 71
- ED-71
- HY-A0020
- UNII-I2JP8UE90H
- 2-(3-Hydroxypropoxy)-1,25-dihydroxyvitamin D3
- Eldecalcitol(ED-71)
- 1alpha,25-dihydroxy-2beta-(3-hydroxypropoxy)vitamin D3
- (1R,Z)-5-((E)-2-((1R,7aR)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-2-(3-hydroxypropoxy)-4-methylenecyclohexane-1,3-diol
- Edirol
- I2JP8UE90H
- (1R,2R,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol
- 1alpha,25-dihydroxy-2beta-(3-hydroxypropoxy
- 2-(3-Hydroxypropoxy)calcitriol
- (1R,2R,3R,Z)-5-(2-((1R,3AS,7aR,E)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-2-(3-hydroxypropoxy)-4-methylenecyclohexane-1,3-diol
- DB05295
- NS00069600
- LMST03020477
- CT-081
- 1alpha,25-dihydroxy-2beta-(3-hydroxypropoxy)cholecalciferol
- AC-26354
- (5Z,7E)-2.BETA.-(3-HYDROXYPROPOXY)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.,25-TRIOL
- 104121-92-8
- 1alpha,25-dihydroxy-2beta-(3-hydroxypropoxy)-cholecalciferol
- (5Z,7E)-(1R,2R,3R)-2-(3-hydroxypropoxy)-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
- CHEMBL4297608
- MS-29124
- Eldecalcitol [INN]
- 2beta-(3-hydroxypropoxy)calcitriol
- ELDECALCITOL [JAN]
- (1r,2r,3r,5z,7e,14beta,17alpha)-2-(3-Hydroxypropoxy)-9,10-Secocholesta-5,7,10-Triene-1,3,25-Triol
- ELDECALCITOL [WHO-DD]
- (1R,2R,3R,5Z,7E)-2-(3-hydroxypropoxy)-9,10-secocholesta-5,7,10-triene-1,3,25-triol
- ELDECALCITOL [MART.]
- ED9
- Eldecalcitol (JAN/INN)
- D07578
- EX-A5554
- CHEBI:73927
- Edirol (TN)
- GTPL2783
- ELDECALCITOL [MI]
- Eldecalcitol [INN:JAN]
- SCHEMBL5457151
- AKOS025312299
- 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, 2-(3-hydroxypropoxy)-, (1alpha,2beta,3beta,5Z,7E)-
- 1alpha,25-dihydroxy-2beta-(3-hydroxypropoxy)vitamin D3 / 1alpha,25-dihydroxy-2beta-(3-hydroxypropoxy)cholecalciferol
- 2-(3-hydroxypropoxy)-1,25-dihydroxyvitamin D3
- +Expand
- MDL： MFCD25977156
- InChIKey： FZEXGDDBXLBRTD-AYIMTCTASA-N
- Inchi： 1S/C30H50O5/c1-20(9-6-15-29(3,4)34)24-13-14-25-22(10-7-16-30(24,25)5)11-12-23-19-26(32)28(27(33)21(23)2)35-18-8-17-31/h11-12,20,24-28,31-34H,2,6-10,13-19H2,1,3-5H3/b22-11+,23-12-/t20-,24-,25+,26-,27-,28-,30-/m1/s1
- SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])/C(=C(\[H])/C(/[H])=C3\C(=C([H])[H])[C@]([H])([C@@]([H])([C@@]([H])(C\3([H])[H])O[H])OC([H])([H])C([H])([H])C([H])([H])O[H])O[H])/C([H])([H])C([H])([H])C([H])([H])[C@]12C([H])([H])[H]

Computed Properties

Exact Mass: 490.36600
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 10
Monoisotopic Mass: 490.366
Heavy Atom Count: 35
Complexity: 784
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 90.2

Experimental Properties

LogP: 5.08220
PSA: 90.15000
Refractive Index: 1.55
Boiling Point: 655.7±55.0 °C at 760 mmHg
Melting Point: 126-128 ºC
Vapor Pressure: 0.0±4.5 mmHg at 25°C
Flash Point: 350.3±31.5 °C
Density: 1.10

Eldecalcitol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008TWE-1mg	2-(3-hydroxypropoxy)-1,25-dihydroxyvitamin D3	104121-92-8	≥98%	1mg	$175.00
A2B Chem LLC	AE11198-1mg	2-(3-hydroxypropoxy)-1,25-dihydroxyvitamin D3	104121-92-8	≥98%	1mg	$113.00	2024-04-20
Ambeed	A586998-1mg	(1R,2R,3R,Z)-5-(2-((1R,3AS,7aR,E)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-2-(3-hydroxypropoxy)-4-methylenecyclohexane-1,3-diol	104121-92-8	99%	1mg	$200.0
ChemScence	CS-0363-1mg	Eldecalcitol	104121-92-8	99.01%	1mg	$1850.0	2022-04-28
DC Chemicals	DCAPI1410-100 mg	Eldecalcitol	104121-92-8	>99%	100mg	$5500.0	2022-02-28
MedChemExpress	HY-A0020-1mg	Eldecalcitol	104121-92-8	99.86%	1mg	￥1600	2024-05-25
TRC	E555540-10mg	Eldecalcitol	104121-92-8		10mg	$ 1378.00	2023-09-07
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0693629767-1mg	Eldecalcitol	104121-92-8	95%	1mg	¥ 13336.0	2024-07-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E127221-1mg	Eldecalcitol	104121-92-8	≥95%	1mg	¥13737.90	2023-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E49820-1mg	Eldecalcitol	104121-92-8	98%	1mg	¥14339.0	2023-09-08

Eldecalcitol Synthesis

Eldecalcitol Suppliers

GAN SU HAO TIAN KE JI GU FEN Co., Ltd.

Audited Supplier

(CAS:104121-92-8)

MR./MRS.:JIANG XIAO JIE

Phone:17789447501

Email:zhuanxiajiang@haotianpharm.com

Shenzhen Yaoyuan R&D Center Co.,Ltd

Audited Supplier

(CAS:104121-92-8)

MR./MRS.:LIN ZONG

Phone:13421666688

Email:664261110@QQ.COM

NANJING CHEMICAL REAGENT CO.,LTD.

Audited Supplier

(CAS:104121-92-8)

MR./MRS.:WANG JING LI

Phone:13813933811

Email:1848231502@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:104121-92-8)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

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2. Dioxiranes: a half-century journey

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3. Co(iii)-Catalyzed stereospecific synthesis of (E)-homoallylic alcohols with 4-vinyl-1,3-dioxan-2-ones: late-stage C–H homoallylation of indole derivatives

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4. Simultaneous metabolomics and proteomics analysis of plasma-derived extracellular vesicles

Fulin Guan,Xiaochao Xiang,Yuping Xie,Hang Li,Wanjun Zhang,Yang Shu,Jianhua Wang,Weijie Qin Anal. Methods 2021 13 1930
5. Natural product and natural product derived drugs in clinical trials

Mark S. Butler,Avril A. B. Robertson,Matthew A. Cooper Nat. Prod. Rep. 2014 31 1612
6. Effects of 2-substitution on 14-epi-19-nortachysterol-mediated biological events: based on synthesis and X-ray co-crystallographic analysis with the human vitamin D receptor

Daisuke Sawada,Shinji Kakuda,Akiko Takeuchi,Fumihiro Kawagoe,Midori Takimoto-Kamimura,Atsushi Kittaka Org. Biomol. Chem. 2018 16 2448

104121-92-8 (Eldecalcitol) Related Products

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Amadis Chemical Company Limited

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